Cas no 127127-26-8 (Dl-2-(trifluoromethyl)norleucine)

Dl-2-(trifluoromethyl)norleucine structure
127127-26-8 structure
Product Name:Dl-2-(trifluoromethyl)norleucine
CAS No:127127-26-8
MF:C7H12F3NO2
MW:199.170892715454
CID:2162735
PubChem ID:2777561
Update Time:2025-04-21

Dl-2-(trifluoromethyl)norleucine Chemical and Physical Properties

Names and Identifiers

    • Dl-2-(trifluoromethyl)norleucine
    • 127127-26-8
    • DTXSID501307379
    • OAWIVBGWGYNPOM-UHFFFAOYSA-N
    • 2-amino-2-(trifluoromethyl)hexanoic Acid
    • AKOS015923023
    • 2-(trifluoromethyl)norleucine
    • SCHEMBL188440
    • Inchi: 1S/C7H12F3NO2/c1-2-3-4-6(11,5(12)13)7(8,9)10/h2-4,11H2,1H3,(H,12,13)
    • InChI Key: OAWIVBGWGYNPOM-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)O)(CCCC)N)(F)F

Computed Properties

  • Exact Mass: 199.08201311Da
  • Monoisotopic Mass: 199.08201311Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 63.3Ų

Dl-2-(trifluoromethyl)norleucine Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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